Cas no 13051-61-1 (Oxirane,2,3-diethenyl-, (2R,3R)-rel- (9CI))

• Product Name: Oxirane,2,3-diethenyl-, (2R,3R)-rel- (9CI)
• CAS No: 13051-61-1
• MF: C₆H₈O
• MW: 96.127121925354
• CID: 214129
• PubChem ID: 114613
• Update Time: 2025-04-19

Oxirane,2,3-diethenyl-, (2R,3R)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxirane,2,3-diethenyl-, (2R,3R)-rel- (9CI)
• (2S,3S)-2,3-bis(ethenyl)oxirane
• trans-2,3-divinyloxirane
• (2R,3R)-2,3-diethenyloxirane
• (2S,3S)-2,3-diethenyloxirane
• 2,3-Diethenyloxirane
• 13051-61-1
• (+)trans-2,3-divinyloxirane
• (2R,3R)-2,3-bis(ethenyl)oxirane
• EINECS 235-932-9
• DTXSID70926768

• Inchi： 1S/C6H8O/c1-3-5-6(4-2)7-5/h3-6H,1-2H2/t5-,6-/m0/s1
• InChI Key： WVLXAFYCRVAZSM-WDSKDSINSA-N
• SMILES： O1[C@@H](C=C)[C@@H]1C=C

Computed Properties

• Exact Mass: 96.05754
• Monoisotopic Mass: 96.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53